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Compound of Interest

Compound Name: Hydrofluoric acid

Cat. No.: B104172

Technical Support Center: Hydrofluoric Acid
Exposure

This guide provides immediate troubleshooting and frequently asked questions for researchers,
scientists, and drug development professionals who may encounter accidental hydrofluoric
acid (HF) skin contact during their experiments.

Emergency First Aid for HF Skin Contact

IMMEDIATE ACTION IS CRITICAL. The severity of hydrofluoric acid burns progresses
rapidly and can have systemic, life-threatening effects.[1][2] Delay in treatment can lead to
severe tissue damage, bone destruction, and potentially fatal hypocalcemia (low blood
calcium).[3][4]

What is the very first thing | should do after skin contact with HF?

Immediately proceed to the nearest emergency shower or water source and flush the affected
area with copious amounts of cool, running water.[5][6][7] Speed and thoroughness are of
primary importance.[5]

How long should | flush the affected area with water?

Flush the area for at least 5 minutes.[6][8] However, the application of calcium gluconate gel
should not be delayed.[6] If calcium gluconate gel is not available, continue flushing for at least
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15-20 minutes or until medical assistance arrives.[2][8]
Should | remove my clothing?

Yes, all contaminated clothing, including jewelry, must be removed while flushing with water to
prevent trapping the acid against the skin.[5][6][9]

When and how should | apply calcium gluconate gel?

After the initial 5-minute flush, apply 2.5% calcium gluconate gel liberally to the affected area.
[5][8][9] It is crucial to wear neoprene or nitrile gloves when assisting a victim to prevent
secondary exposure.[6][8] Gently massage the gel into the skin continuously.[5][8] Reapply the
gel every 15 minutes until medical assistance arrives or the pain subsides.[5][8][9]

What if the HF exposure is under my fingernails?

Liberally apply calcium gluconate gel over and around the nail area and continuously massage
it in for 15 minutes.[8] Burns around the fingernails are extremely painful and may require
surgical removal of the nail if not treated promptly.[10]

What are the signs and symptoms of an HF burn?

HF burns are often accompanied by severe, throbbing pain.[11] Visual signs can include
redness, swelling, and blistering.[11] For more concentrated HF, the skin may appear blanched
or white.[11] It's important to note that with dilute solutions (less than 20%), pain and other
symptoms may be delayed for several hours.[12]

Do | need to seek medical attention even for a minor exposure?

Yes, all HF exposures, regardless of apparent severity, require immediate medical evaluation
by a professional.[6][8] Inform the emergency responders and medical staff that the injury
involves hydrofluoric acid and provide them with the Safety Data Sheet (SDS) if possible.[6]

Personal Protective Equipment (PPE) and
Prevention

What PPE is required when working with HF?
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o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.[4][12]

e Gloves: Double-gloving is required.[12] An inner nitrile glove should be worn under a heavy-
duty, HF-resistant outer glove (e.g., neoprene or heavy nitrile).[12][13]

» Body Protection: A long-sleeved lab coat, a chemical-resistant apron, long pants, and closed-
toe shoes are essential.[4][12][14]

How should | handle and store HF safely?

Always work with HF in a designated area within a properly functioning chemical fume hood.
[12][13]

e Never work alone when handling HF.[10][12]

o Ensure that an HF spill kit and calcium gluconate gel are readily available in the work area.
[10][15]

o Store HF in chemically compatible containers, such as polyethylene or Teflon, and use
secondary containment.[4]

Decontamination and Spill Cleanup
How do | decontaminate surfaces after an HF experiment?

Wipe down the work area with a 10% sodium carbonate (soda ash) solution or another
appropriate neutralizer.[15]

What should | do in case of a small HF spill?

For small spills (less than 100 ml), use an HF-specific spill kit containing a neutralizer like
calcium carbonate or calcium hydroxide powder.[10][16] Wear appropriate PPE during cleanup.
[16]

What is the procedure for a large HF spill?

Evacuate the area immediately and alert others.[10] Contact your institution's emergency
response team (e.g., Environmental Health & Safety).[15]
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Quantitative Data Summary

Parameter Recommendation Source(s)
Minimum 5 minutes before
Initial Water Flush Duration applying calcium gluconate [6]
gel.
15-20 minutes if calcium 5]
gluconate gel is unavailable.
Calcium Gluconate Gel
. 2.5% [1](5]9]
Concentration
Calcium Gluconate Gel _
o Every 15 minutes [51819]
Reapplication Frequency
) o Immediate admission to an
Medical Monitoring for Large ) ) )
) intensive care unit for 24-48 [5]
Burns (> 4 sq. in.)
hours.
Eye Irrigation with Water At least 15 minutes. [2][6][15]
Eye Irrigation with Calcium _ _
1% sterile solution. [51[17]

Gluconate Solution

Emergency Response Workflow for HF Skin Contact

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/hf_emergency-procedure-for-exposure.pdf
https://fastaid.com.au/blogs/first-aid-for-life/how-to-treat-hydrofloric-acid-burns
https://pmc.ncbi.nlm.nih.gov/articles/PMC4092561/
https://www.airproducts.com/-/media/files/en/900/900-14-012-us-hydrofluoric-acid-burns-safetygram-29.pdf
https://www.rch.org.au/clinicalguide/guideline_index/Hydrofluoric_acid_exposure/
https://www.airproducts.com/-/media/files/en/900/900-14-012-us-hydrofluoric-acid-burns-safetygram-29.pdf
https://fastaid.com.au/blogs/first-aid-for-life/how-to-treat-hydrofloric-acid-burns
https://www.rch.org.au/clinicalguide/guideline_index/Hydrofluoric_acid_exposure/
https://www.airproducts.com/-/media/files/en/900/900-14-012-us-hydrofluoric-acid-burns-safetygram-29.pdf
https://www.conncoll.edu/offices/environmental-health-and-safety/policies-and-procedures/laboratory-safety/hydrofluoric-acid-emergency-response/
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/hf_emergency-procedure-for-exposure.pdf
https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://www.airproducts.com/-/media/files/en/900/900-14-012-us-hydrofluoric-acid-burns-safetygram-29.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750030.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Immediate Action

HF Skin Contact Occurs

Immediately flush with water
for at least 5 minutes.

\ 4

Remove all contaminated
clothing and jewelry.

First Aid Treatrnengy

Apply 2.5% Calcium Gluconate Gel.

;

Continuously massage gel
into the affected area.

A
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Reapply gel every 15 minutes.
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Emergency Response

Call for Emergency
Medical Services.

y

Transport to Hospital.

\

Provide SDS to medical personnel.

Professional yledical Care

Medical Evaluation and Treatment
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Caption: Emergency workflow for hydrofluoric acid skin exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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